Cas no 3705-26-8 (Cyclo(L-Phe-L-Pro))

• Product Name: Cyclo(L-Phe-L-Pro)
• CAS No: 3705-26-8
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• MDL: MFCD00038604
• CID: 308750
• PubChem ID: 443440
• Update Time: 2025-09-27

Cyclo(L-Phe-L-Pro) Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrazine-1,4-dione,hexahydro-3-(phenylmethyl)-, (3S,8aS)-
• Cyclo(L-Phe-L-Pro)
• Cyclo(-Phe-Pro)
• Cyclo(phe-pro)
• CYCLO-L-PHENYLALANYL-L-PROLINE
• Einecs 223-047-0
• [ "" ]
• Cyclo(D-phenylalanyl-L-prolyl)
• Cyclo(L-prolyl-D-phenylalanyl)
• Pyrrolo[1,2-a]pyrazine-1,4-dione, hexahydro-3-(phenylmethyl)-
• NSC646119
• Cyclo(phenylalanylprolyl)
• 3-benzyl-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione
• 3-Benzylhexahydropyrrolo[1,2-a]pyrazine-1,4-dione
• Phe-pro-diketopiperazine
• Phenylalanyl-prolyl diketopiperazine
• A 64863
• L-Phe-D-Pro lactam
• (3S-trans)-3-Benzylhexahydropyrrolo(1,2-a)pyrazine-1,4-dione
• (3S-trans)-3-benzy
• (3S,8aS)-3-Benzyl-hexahydro-pyrrolo[1,2-a]pyrazine-1,4-dione
• NS00047284
• InChI=1/C14H16N2O2/c17-13-12-7-4-8-16(12)14(18)11(15-13)9-10-5-2-1-3-6-10/h1-3,5-6,11-12H,4,7-9H2,(H,15,17)/t11-,12-/m0/s
• AS-56632
• (3S,8aS)-3-benzyl-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione
• pyrrolo[1,2-a]pyrazine-1,4-dione, hexahydro-3-(phenylmethyl)-, (3S,8aS)-
• SCHEMBL2019443
• AC6021
• CHEBI:69440
• 3705-26-8
• (3S,8aS)-3-Benzylhexahydropyrrolo[1,2-a]pyrazine-1,4-dione
• EX-A3331
• cyclo(L-phenylalanyl-L-prolyl)
• Cyclo(L-prolyl-L-phenylalanyl)
• DTXSID101316106
• AKOS000739487
• MFCD00038604
• HMS2843P17
• BDBM163710
• Cyclo L-Pro-L-Phe (Fr. 2-2)
• (3S,8Ar)-3-benzyl-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione
• MLS001208545
• Cyclo(Pro-Phe)
• CHEMBL512845
• rel-(3R,8aR)-3-benzylhexahydropyrrolo[1,2-a]pyrazine-1,4-dione
• Q27104973
• SMR000504521
• KUC100417N
• 3-Benzyl-hexahydro-pyrrolo[1,2-a]pyrazine-1,4-dione
• Diketopiperazine cyclo(D-Pro-D-Phe)
• CHEMBL1990465
• Cyclo(-Phe-Pro);Cyclo-L-phenylalanyl-L-proline
• AS-71116
• NCGC00380633-02
• NS00097186
• NSC-646119
• 3-Benzylhexahydropyrrolo[1,2-a]pyrazine-1,4-dione #
• Pyrrolo(2,1-f)pyrazine-1,4-dione, 2,3,6,7,8,8a-hexahydro-3-(phenylmethyl)-
• HY-P1934
• CS-0064705
• DTXSID30933019
• 3-Benzyl-1-hydroxy-6,7,8,8a-tetrahydropyrrolo[1,2-a]pyrazin-4(3H)-one
• FT-0634981
• A-64863
• MEGxm0_000490
• NSC-255998
• NCI60_015870
• CHEBI:201642
• 3-benzyl-octahydropyrrolo[1,2-a]pyrazine-1,4-dione
• SY045657
• NSC 255998
• D92888
• Pyrrolo[1,4-dione, hexahydro-3-(phenylmethyl)-, (3R-cis)-
• AKOS015999981
• BCP32901
• A929346
• SCHEMBL173749
• PYRROLO[1,2-A]PYRAZINE-1,4-DIONE,HEXAHYDRO-3-(PHENYLMETHYL)-
• Cyclo-Phe-Pro-diketopiperazine
• NSC255998
• A-64863Cyclo(phenylalanylprolyl)
• (3R,8aS)-3-benzyl-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione
• 14705-60-3
• 3-(Phenylmethyl)-2,3,6,7,8,8a-hexahydropyrrolo(2,1-f)pyrazine-1,4-dione
• Pyrrolo(1,2-a)pyrazine-1,4-dione, hexahydro-3-(phenylmethyl)-, (3R-cis)-
• NCGC00380633-02_C14H16N2O2_Pyrrolo[1,2-a]pyrazine-1,4-dione, hexahydro-3-(phenylmethyl)-
• ACon0_001420
• QZBUWPVZSXDWSB-UHFFFAOYSA-N
• QZBUWPVZSXDWSB-RYUDHWBXSA-N

• MDL： MFCD00038604
• Inchi： 1S/C14H16N2O2/c17-13-12-7-4-8-16(12)14(18)11(15-13)9-10-5-2-1-3-6-10/h1-3,5-6,11-12H,4,7-9H2,(H,15,17)/t11-,12-/m0/s1
• InChI Key： QZBUWPVZSXDWSB-RYUDHWBXSA-N
• SMILES： O=C1[C@H](CC2C=CC=CC=2)NC([C@@H]2CCCN21)=O

Computed Properties

• Exact Mass: 244.12100
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.4
• Topological Polar Surface Area: 49.4

Experimental Properties

• Color/Form: Oil
• PSA: 49.41000
• LogP: 0.98520

Cyclo(L-Phe-L-Pro) Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids and derivatives